Cas no 20676-54-4 (Methyl 2-acetamido-5-chlorobenzoate)

• Product Name: Methyl 2-acetamido-5-chlorobenzoate
• CAS No: 20676-54-4
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• MDL: MFCD00144759
• CID: 88213
• PubChem ID: 87563048
• Update Time: 2025-10-21

Methyl 2-acetamido-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-acetamido-5-chlorobenzoate
• 2-Acetamido-5-chlorobenzoic acid methyl ester~N-Acetyl-5-chloroanthranilic acid methyl ester
• 2-Acetamido-5-chlorobenzoic Acid Methyl Ester
• 2-Acetamino-5-chlor-benzoesaeure-methylester
• 2-Acetylamino-5-chlor-benzoesaeure-methylester
• 5-Chlor-2-acetamino-benzoesaeure-methylester
• Methyl N-Acetyl-5-chloroanthranilate
• N-Acetyl-5-chlor-anthranilsaeure-methylester
• N-Acetyl-5-chloroanthranilic Acid Methyl Ester
• methyl 2-(acetylamino)-5-chlorobenzoate
• Methyl2-Acetamido-5-chlorobenzoate
• PubChem3337
• 2-acetylamino-5-chloro-benzoic acid methyl ester
• methyl 5-chloro-2-acetamidobenzoate
• SBB064649
• AS02911
• methyl 2-acetamido-5-chlo
• Methyl 2-acetamido-5-chlorobenzoate, 98%
• J-013517
• DTXSID70405109
• FT-0610924
• NS00125510
• methyl 2-acetamido-5-chloranyl-benzoate
• CS-0314206
• AS-47829
• 20676-54-4
• F16308
• MFCD00144759
• Benzoic acid, 2-(acetylamino)-5-chloro-, methyl ester
• SB80396
• AKOS002665784
• A814810
• Benzoic acid,2-(acetylamino)-5-chloro-,methyl ester
• SCHEMBL5928677
• X9E46F2THL
• DB-066292
• A1609
• TVAAIYFBEWHVCV-UHFFFAOYSA-N
• Methyl 5-chloro-N-acetylanthranilate

• MDL： MFCD00144759
• Inchi： 1S/C10H10ClNO3/c1-6(13)12-9-4-3-7(11)5-8(9)10(14)15-2/h3-5H,1-2H3,(H,12,13)
• InChI Key： TVAAIYFBEWHVCV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OC)C=1)NC(C)=O
• BRN： 2808490

Computed Properties

• Exact Mass: 227.03500
• Monoisotopic Mass: 227.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: White powder
• Density: 1.32
• Melting Point: 126-130 °C (lit.)
• Boiling Point: 409°Cat760mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.577
• PSA: 55.40000
• LogP: 2.15800
• Solubility: Not determined

Methyl 2-acetamido-5-chlorobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 2-acetamido-5-chlorobenzoate

Comprehensive Overview of Methyl 2-acetamido-5-chlorobenzoate (CAS No. 20676-54-4)

Methyl 2-acetamido-5-chlorobenzoate, with the CAS number 20676-54-4, is a specialized organic compound widely utilized in pharmaceutical and chemical research. This ester derivative, characterized by its acetamido and chloro functional groups, has garnered significant attention due to its potential applications in drug synthesis and material science. Researchers and industry professionals often search for terms like "Methyl 2-acetamido-5-chlorobenzoate synthesis", "CAS 20676-54-4 properties", and "applications of chloro-substituted benzoates", reflecting its relevance in modern chemistry.

The compound's molecular structure, featuring a methyl ester group and a chlorobenzene backbone, makes it a versatile intermediate in organic synthesis. Recent studies highlight its role in developing bioactive molecules, particularly in the design of anti-inflammatory and antimicrobial agents. With growing interest in green chemistry, researchers are exploring eco-friendly methods to produce Methyl 2-acetamido-5-chlorobenzoate, aligning with global sustainability trends. Searches for "sustainable synthesis of CAS 20676-54-4" and "green chemistry approaches for benzoate derivatives" have surged, underscoring this shift.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize Methyl 2-acetamido-5-chlorobenzoate. Its solubility in organic solvents like dichloromethane and ethanol facilitates its use in laboratory settings. Additionally, the compound's stability under ambient conditions makes it a practical choice for storage and transportation. Queries like "HPLC analysis of Methyl 2-acetamido-5-chlorobenzoate" and "solubility profile of CAS 20676-54-4" are frequently encountered in academic and industrial forums.

In the context of drug discovery, Methyl 2-acetamido-5-chlorobenzoate serves as a key building block for heterocyclic compounds. Its chloro substituent enhances electrophilic reactivity, enabling diverse chemical transformations. This property is particularly valuable in designing targeted therapies, a hot topic in precision medicine. Popular search terms such as "role of chloro-substituted esters in drug design" and "CAS 20676-54-4 in medicinal chemistry" reflect this application.

Beyond pharmaceuticals, Methyl 2-acetamido-5-chlorobenzoate finds use in agrochemical research, contributing to the development of novel pesticides and herbicides. Its structural flexibility allows for modifications that improve efficacy and reduce environmental impact. As the demand for sustainable agriculture grows, searches for "agrochemical applications of benzoate esters" and "eco-friendly pesticide intermediates" have increased significantly.

Quality control and regulatory compliance are critical when working with Methyl 2-acetamido-5-chlorobenzoate. Manufacturers and suppliers must adhere to stringent ISO standards and GMP guidelines to ensure product consistency. This emphasis on quality has led to a rise in searches for "CAS 20676-54-4 suppliers" and "GMP-certified benzoate derivatives", highlighting the compound's industrial importance.

In summary, Methyl 2-acetamido-5-chlorobenzoate (CAS No. 20676-54-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and adaptability make it a valuable asset in research and development. By addressing contemporary trends like green chemistry and precision medicine, this compound continues to inspire innovation across multiple scientific disciplines.